Cas no 90536-66-6 (4-(Methylsulfonyl)phenylacetic Acid)

• Product Name: 4-(Methylsulfonyl)phenylacetic Acid
• CAS No: 90536-66-6
• MF: C₉H₁₀O₄S
• MW: 214.238301753998
• MDL: MFCD00216495
• CID: 61424
• PubChem ID: 572345
• Update Time: 2025-11-02

4-(Methylsulfonyl)phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfonyl)phenylacetic acid
• 4-Methylsulphonylphenylacetic acid
• 2-(4-methylsulfonylphenyl)acetic acid
• 4-Methylsulfonylphenylacetic acid
• Benzeneacetic acid, 4-(methylsulfonyl)-
• 4-(Methylsulphonyl)phenylacetic acid
• Methylene blue N
• 2-(4-(Methylsulfonyl)phenyl)acetic acid
• 4-mesylphenylacetic acid
• 2-[4-(methylsulfonyl)phenyl]acetic acid
• [4-(Methylsulfonyl)phenyl]acetic acid
• 4-(methanesulfonyl)phenylacetic acid
• (4-methanesulfonylphenyl)acetic acid
• 2-(4-Methanesulfonylphenyl)Acetic Acid
• 4-methylsulfonyl benzeneacetic acid
• C39I2W89XI
• HGGWOSYNRVOQJH-UHFFFAOYSA-N
• BENZENEACETIC ACID, 4-(METHYLSULFONYL
• 4-(Methylsulfonyl)benzeneacetic acid (ACI)
• Acetic acid, [p-(methylsulfonyl)phenyl]- (7CI)
• 2-(4-(Methanesulfonyl)phenyl)acetic acid
• (4-methanesulfonyl-phenyl)-acetic acid
• [4-(Methylsulfonyl)phenyl]acetic acid #
• BRD-K15278633-001-01-3
• Q27275141
• EN300-220117
• Benzenacetic acid, 4-methylsulfonyl-
• CCG-48327
• CS-B0763
• BCP07428
• SY028982
• 4-(Methylsulfonyl)-benzeneacetic acid
• MFCD00216495
• 4-(Methylsulfonyl)-phenyl acetic acid
• 4-(methylsulfonyl) phenylacetic acid
• DTXSID70341331
• HMS1664F14
• DB-057210
• DS-7927
• 90536-66-6
• AKOS000279299
• Oprea1_189315
• 4-Methanesulfonylphenylacetic acid
• Z362118826
• 4-(Methylsulfonyl)benzeneacetic acid
• UNII-C39I2W89XI
• SCHEMBL168163
• NS00121901
• ALBB-006288
• STK503807
• AB04884
• 2-[4-(Methylsulfonyl)phenyl]acetic acid; 4-(Methylsulfonyl)benzeneacetic acid
• 4-mesyl-phenylacetic acid
• 2-(4-(Methylsulfonyl)phenyl)aceticacid
• 4-(methylsulfonyl)phenyl acetic acid
• M1899
• 4-(Methylsulfonyl)phenylacetic acid, 97%
• 4-methanesulphonylphenylacetic acid
• SR-01000637878-1
• 4-(methanesulfonyl)phenyl acetic acid
• 4-(Methylsulfonyl)phenylacetic Acid

• MDL： MFCD00216495
• Inchi： 1S/C9H10O4S/c1-14(12,13)8-4-2-7(3-5-8)6-9(10)11/h2-5H,6H2,1H3,(H,10,11)
• InChI Key： HGGWOSYNRVOQJH-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(S(C)(=O)=O)=CC=1)O
• BRN： 2646649

Computed Properties

• Exact Mass: 214.03000
• Monoisotopic Mass: 213.022154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.4230 (rough estimate)
• Melting Point: 136.0 to 140.0 deg-C
• Boiling Point: 324.37°C (rough estimate)
• Flash Point: 221.7ºC
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: slight
• PSA: 79.82000
• LogP: 1.79800
• Solubility: Slightly soluble in water
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(Methylsulfonyl)phenylacetic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-(Methylsulfonyl)phenylacetic Acid

4-(Methylsulfonyl)phenylacetic Acid (CAS 90536-66-6): A Comprehensive Guide to Properties and Applications

4-(Methylsulfonyl)phenylacetic Acid (CAS 90536-66-6) is an important organic compound with the molecular formula C9H10O4S. This white crystalline powder has gained significant attention in pharmaceutical research and specialty chemical applications due to its unique structural features. The compound contains both a phenylacetic acid moiety and a methylsulfonyl group, making it a valuable building block in organic synthesis.

The physicochemical properties of 4-(Methylsulfonyl)phenylacetic Acid contribute to its wide utility. With a molecular weight of 214.24 g/mol, it typically appears as a white to off-white powder with good stability under standard conditions. The compound's melting point ranges between 145-150°C, and it shows moderate solubility in polar organic solvents while being less soluble in water. These characteristics make it particularly useful in various pharmaceutical intermediates and fine chemical synthesis applications.

In recent years, 4-(Methylsulfonyl)phenylacetic Acid has become increasingly important in drug discovery and development. Researchers have utilized this compound as a key intermediate in the synthesis of various biologically active molecules. Its structural features allow for diverse chemical modifications, making it valuable for creating novel therapeutic agents. Current studies focus on its potential in developing anti-inflammatory compounds and enzyme inhibitors, addressing growing market demands for new treatment options.

The synthetic applications of CAS 90536-66-6 extend beyond pharmaceuticals. In material science, this compound serves as a precursor for specialty polymers and functional materials. The methylsulfonyl group offers unique electronic properties that can influence material characteristics, making it valuable for advanced material development. These applications align with current industry trends toward high-performance materials and sustainable chemistry solutions.

Quality control is paramount when working with 4-(Methylsulfonyl)phenylacetic Acid. Reputable suppliers typically provide the compound with purity levels exceeding 98%, verified by advanced analytical techniques such as HPLC and NMR spectroscopy. Proper storage conditions—typically in cool, dry environments away from direct sunlight—ensure the material maintains its quality over time. These quality assurance measures are particularly important for researchers seeking reliable chemical building blocks for their projects.

Market trends indicate growing demand for CAS 90536-66-6 across multiple industries. The global market for specialty chemicals like 4-(Methylsulfonyl)phenylacetic Acid continues to expand, driven by increasing research activities in pharmaceutical and material science sectors. Current pricing reflects its specialized nature, with costs varying based on purity levels and order quantities. Industry analysts project steady growth in demand as new applications emerge in biomedical research and advanced material development.

Environmental and safety considerations for 4-(Methylsulfonyl)phenylacetic Acid follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling procedures including the use of personal protective equipment are recommended. Researchers frequently inquire about green chemistry alternatives and sustainable synthesis methods for such compounds, reflecting broader industry shifts toward environmentally conscious practices.

The future outlook for 4-(Methylsulfonyl)phenylacetic Acid appears promising. Ongoing research continues to uncover new applications, particularly in medicinal chemistry where its structural features enable the development of targeted therapeutic agents. As the chemical industry evolves toward more specialized and functional compounds, CAS 90536-66-6 is well-positioned to maintain its relevance in scientific research and industrial applications.

For researchers and industry professionals seeking detailed technical information about 4-(Methylsulfonyl)phenylacetic Acid, comprehensive datasheets are available from reputable chemical suppliers. These documents typically include full spectroscopic data, solubility characteristics, and recommended handling procedures. The compound's versatility ensures its continued importance in addressing current challenges across multiple scientific disciplines, from drug development to advanced material engineering.